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Compound of Interest

Compound Name: 4-(Tributylstannyl)pyridine

Cat. No.: B055037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

palladium-catalyzed synthesis of 4-arylpyridines, a critical structural motif in numerous

pharmaceuticals and functional materials. The methodologies discussed herein leverage

common and robust cross-coupling reactions, including Suzuki-Miyaura, Stille, Hiyama, and

Negishi couplings.

Introduction
The 4-arylpyridine scaffold is a prevalent core structure in a wide array of biologically active

compounds and pharmaceutical drugs. Its synthesis is a key step in the development of new

chemical entities. Palladium-catalyzed cross-coupling reactions have emerged as the most

powerful and versatile tools for the construction of the C-C bond between a pyridine ring and

an aryl group. These reactions offer high efficiency, functional group tolerance, and predictable

regioselectivity. This document outlines detailed experimental protocols for four major

palladium-catalyzed methods for synthesizing 4-arylpyridines, accompanied by quantitative

data to facilitate comparison and selection of the most suitable method for a given application.
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The successful execution of a palladium-catalyzed cross-coupling reaction requires careful

attention to the exclusion of oxygen and moisture, as the active palladium(0) catalyst and some

organometallic reagents are sensitive to air. A general workflow is depicted below.
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arylpyridines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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